Cas no 122590-04-9 (Humantenine, 11-hydroxy-)

• Product Name: Humantenine, 11-hydroxy-
• CAS No: 122590-04-9
• MF: C₂₁H₂₆N₂O₄
• MW: 370.442145824432
• CID: 837073
• PubChem ID: 102004537
• Update Time: 2025-06-03

Humantenine, 11-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Humantenine, 11-hydroxy-
• 11-Hydroxyhumantenine
• Humantenine,11-hydroxy
• N-Methyl-11-hydroxyrankinidine
• [ "" ]
• 122590-04-9
• FS-9515
• DA-49070
• Spiro(3H-indole-3,8'(7'H)-(4,7)methanooxepino(4,3-b)pyridin)-2(1H)-one, 3'-ethylidene-1',2',3',4',4'a,5',9',9'a-octahydro-6-hydroxy-1-methoxy-1'-methyl-, (3S,3'Z,4'R,4'aS,7'R,9'aS)-
• (7Z)-7-ethylidene-6'-hydroxy-1'-methoxy-5-methylspiro[11-oxa-5-azatricyclo[6.3.1.04,9]dodecane-2,3'-indole]-2'-one

• Inchi： 1S/C21H26N2O4/c1-4-12-10-22(2)16-9-21(18-8-13(12)14(16)11-27-18)15-6-5-7-17(24)19(15)23(26-3)20(21)25/h4-7,13-14,16,18,24H,8-11H2,1-3H3/b12-4+
• InChI Key： AWVVLKVBPPPBAO-UUILKARUSA-N
• SMILES： CON1C2C(=CC=CC=2O)C2(C3CC4C(CO3)C(N(C)C/C/4=C\C)C2)C1=O

Computed Properties

• Exact Mass: 370.18900
• Monoisotopic Mass: 370.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 1
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.2Ų

Experimental Properties

• Color/Form: Powder
• PSA: 62.24000
• LogP: 2.22620

Humantenine, 11-hydroxy- Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Gelsemium alkaloids Gelsemium alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Gelsemium alkaloids

Additional information on Humantenine, 11-hydroxy-

Humantenine, 11-hydroxy- (CAS No: 122590-04-9) in Modern Chemical and Biomedical Research

Humantenine, 11-hydroxy- (CAS No: 122590-04-9) is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural properties and potential applications in various therapeutic areas. The 11-hydroxy functional group within its molecular structure contributes to its distinct chemical behavior and reactivity, making it a valuable subject of study for researchers exploring novel pharmacological pathways.

The compound's molecular formula and structural configuration are critical factors that determine its biological activity. In recent years, advancements in spectroscopic techniques and computational chemistry have enabled a deeper understanding of how Humantenine, 11-hydroxy- interacts with biological targets. These studies have revealed promising insights into its potential role in modulating cellular processes, particularly in the context of inflammation and oxidative stress.

One of the most compelling aspects of Humantenine, 11-hydroxy-, is its ability to act as a modulator of enzyme activity. Specifically, research has indicated that this compound may inhibit the activity of certain kinases involved in signal transduction pathways. Such inhibition has been linked to reduced inflammation and improved tissue repair mechanisms. This finding is particularly relevant in the context of chronic inflammatory diseases, where targeted kinase inhibition could lead to more effective treatments with fewer side effects.

Furthermore, the 11-hydroxy group in Humantenine, 11-hydroxy- plays a crucial role in its solubility and bioavailability. Hydroxyl groups are known to enhance water solubility, which is a critical factor for drug absorption and distribution within the body. This property makes Humantenine, 11-hydroxy- an attractive candidate for oral and intravenous administration, potentially improving patient compliance and therapeutic outcomes.

Recent preclinical studies have also explored the potential of Humantenine, 11-hydroxy- as an antioxidant agent. Oxidative stress is a hallmark of many diseases, including neurodegenerative disorders and cardiovascular conditions. The ability of this compound to scavenge reactive oxygen species (ROS) has been demonstrated in vitro, suggesting its potential as a protective agent against oxidative damage. These findings are particularly exciting as they open up new avenues for developing treatments that target the underlying mechanisms of these debilitating conditions.

The synthesis of Humantenine, 11-hydroxy-, presents both challenges and opportunities for chemists. The presence of multiple functional groups requires careful optimization of reaction conditions to ensure high yield and purity. However, recent advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency. Techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to enhance the selectivity and yield of key intermediates.

In addition to its therapeutic potential, Humantenine, 11-hydroxy- has shown promise in the field of chemical biology. Its unique structural features make it an excellent scaffold for designing novel molecules with enhanced biological activity. By modifying specific parts of its structure, researchers can tailor its properties to target specific disease pathways more effectively. This approach aligns with the growing trend toward personalized medicine, where drugs are designed to meet the individual needs of patients.

The regulatory landscape for Humantenine, 11-hydroxy-, is another area that has seen significant development. As interest in this compound grows, regulatory agencies are working to establish guidelines for its safe use in clinical trials and eventual commercialization. These efforts are crucial for ensuring that patients receive access to innovative therapies while maintaining high standards of safety and efficacy.

Future research on Humantenine, 11-hydroxy-, is likely to focus on elucidating its mechanism of action at a molecular level. Understanding how this compound interacts with biological targets will provide valuable insights into its therapeutic potential and help guide the development of more effective derivatives. Additionally, exploring its interactions with other compounds could reveal synergistic effects that enhance its overall efficacy.

In conclusion, Humantenine, 11-hydroxy- (CAS No: 122590-04-9) is a compound with significant promise in the fields of chemical and biomedical research. Its unique structural features and biological activities make it a valuable tool for studying disease mechanisms and developing new treatments. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing our understanding of human health and disease.